Cas no 4767-03-7 (2,2-Bis(hydroxymethyl)propionic acid)

• Product name: 2,2-Bis(hydroxymethyl)propionic acid
• CAS No: 4767-03-7
• MF: C₅H₁₀O₄
• MW: 134.1305
• MDL: MFCD00004199
• CID: 45298
• PubChem ID: 78501

2,2-Bis(hydroxymethyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid
• DMPA
• 2,2-Bis(hydroxymethyl)propionic acid
• Dimethylolpropionic acid
• dihydroxypivalic acid
• 2,2-Dimethylol Propionic Acid
• 3-Hydroxy-2-(hydroxymethyl)-2-methyl-propanoic acid
• 2,2-Dihydroxymethylpropionic acid
• 2,2-BIS(4-CARBOXY-3-NITROPHENYL)HEXAFLUOROPROPANE
• 2,2-Bis(Hydroxymethyl)Propanoicacid
• 2-carboxy-2-methyl-1,3-propanediol
• 3-hydroxyl-2-hydroxymethyl-2-methylpropionic acid
• Bis-MPA
• DiMethylol Propionic
• DMPA®
• DMPA （Dimethylolpropionic acid)

• MDL： MFCD00004199
• Inchi： 1S/C5H10O4/c1-5(2-6,3-7)4(8)9/h6-7H,2-3H2,1H3,(H,8,9)
• InChI Key： PTBDIHRZYDMNKB-UHFFFAOYSA-N
• SMILES： CC(CO)(CO)C(=O)O
• BRN： 1756385

Computed Properties

• Exact Mass: 134.05800
• Monoisotopic Mass: 134.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Free flowing Beige granular powder. It is hygroscopic.
• Density: 0.84
• Melting Point: 189-191 °C (lit.)
• Boiling Point: 366.7℃ at 760 mmHg
• Flash Point: >150℃
• Refractive Index: 1.4240 (estimate)
• PH: 2.6 (50g/l, H2O, 20℃)
• Solubility: H2O: soluble
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Hygroscopic.
• PSA: 77.76000
• LogP: -0.93810
• Sensitiveness: Hygroscopic
• Merck: 3253
• Solubility: Soluble in water and methanol, slightly soluble in acetone, insoluble in benzene.

2,2-Bis(hydroxymethyl)propionic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：3-9
• RTECS：UA2465265
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Store below +30°C.
• TSCA：Yes
• Risk Phrases：R36/37

2,2-Bis(hydroxymethyl)propionic acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives